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Compound of Interest

Compound Name: 4-Bromooctane

Cat. No.: B1583688

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety, handling, and disposal
procedures for 4-Bromooctane (CAS No. 999-06-4). The information is compiled from various
safety data sheets and chemical databases to ensure a comprehensive understanding for
professionals working with this compound.

Chemical and Physical Properties

4-Bromooctane is a colorless liquid with a faint, sweet odor.[1][2] It is an organic compound
with the molecular formula CsH17Br.[1][2][3] Understanding its physical and chemical properties
is fundamental to its safe handling and use in experimental settings.

Table 1: Physical and Chemical Properties of 4-Bromooctane

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1583688?utm_src=pdf-interest
https://www.benchchem.com/product/b1583688?utm_src=pdf-body
https://www.benchchem.com/product/b1583688?utm_src=pdf-body
https://www.echemi.com/products/pid_Rock37154-4-bromooctane.html
https://www.lookchem.com/casno999-06-4.html
https://www.echemi.com/products/pid_Rock37154-4-bromooctane.html
https://www.lookchem.com/casno999-06-4.html
https://wap.guidechem.com/encyclopedia/4-bromooctane-dic358202.html
https://www.benchchem.com/product/b1583688?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula CsH17Br [1112113114]
Molecular Weight 193.12 g/mol [1103114]
Appearance Colorless liquid [11[2]
Odor Faint, sweet [1112]
Boiling Point 190.8 °C at 760 mmHg [1]
Flash Point 56.1 °C [1112]
Density 1.108 g/cm3 [1]
Vapor Pressure 0.739 mmHg at 25°C [2]
Refractive Index 1.45 [1]
LogP 3.74020

Safety and Hazard Information

While specific toxicity data for 4-Bromooctane is largely unavailable in the provided search
results, general precautions for handling halogenated organic compounds should be strictly
followed.[5] The health hazards of this product have not been fully investigated.[6]

Table 2: Hazard ldentification and Precautionary Statements

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.echemi.com/products/pid_Rock37154-4-bromooctane.html
https://www.lookchem.com/casno999-06-4.html
https://wap.guidechem.com/encyclopedia/4-bromooctane-dic358202.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromooctane
https://www.echemi.com/products/pid_Rock37154-4-bromooctane.html
https://wap.guidechem.com/encyclopedia/4-bromooctane-dic358202.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromooctane
https://www.echemi.com/products/pid_Rock37154-4-bromooctane.html
https://www.lookchem.com/casno999-06-4.html
https://www.echemi.com/products/pid_Rock37154-4-bromooctane.html
https://www.lookchem.com/casno999-06-4.html
https://www.echemi.com/products/pid_Rock37154-4-bromooctane.html
https://www.echemi.com/products/pid_Rock37154-4-bromooctane.html
https://www.lookchem.com/casno999-06-4.html
https://www.echemi.com/products/pid_Rock37154-4-bromooctane.html
https://www.lookchem.com/casno999-06-4.html
https://www.echemi.com/products/pid_Rock37154-4-bromooctane.html
https://www.benchchem.com/product/b1583688?utm_src=pdf-body
https://www.echemi.com/sds/4-bromooctane-pid_Rock37154.html
https://datasheets.scbt.com/sc-307038.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Hazard Category GHS Classification Precautionary Statements

Avoid breathing mist, gas, or

- ) vapors.[5] Avoid contact with
Not fully classified; potential _
Health Hazards o skin and eyes.[5][7] Wash
irritant.[5][6]
hands and face thoroughly

after handling.[7]

Keep away from heat, sparks,
open flames, and hot surfaces.
[71[8][9][10] No smoking.[7][8]
[9]

Physical Hazards Combustible liquid.[7][8][9]

Potentially toxic to aquatic life. Avoid release to the
[718] environment.[7][8]

Environmental Hazards

Note: GHS classification data for 4-Bromooctane is not consistently available. The information
presented is based on related compounds and general chemical safety principles.

Handling and Storage Protocols

Proper handling and storage are crucial to minimize exposure and ensure laboratory safety.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling 4-
Bromooctane to determine the appropriate PPE. The following are general recommendations:

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[5]
» Skin Protection: Wear impervious, chemical-resistant gloves and protective clothing.[5][6]

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator.[5] Work should be conducted in a well-ventilated area, preferably in a
chemical fume hood.[6][7]

Safe Handling Procedures

o Handle in a well-ventilated place.[5][7]
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e Avoid the formation of dust and aerosols.[5]
e Use non-sparking tools to prevent fire caused by electrostatic discharge.[5][7]

e Do not eat, drink, or smoke when using this product.[9]

Storage Conditions

o Store the container tightly closed in a dry, cool, and well-ventilated place.[5][7][10]

o Store away from incompatible materials such as strong oxidizing agents and strong bases.[7]
[10]

o Keep away from heat, sparks, and flame.[8][9][10]

Emergency Procedures
First-Aid Measures

Table 3: First-Aid Measures for 4-Bromooctane Exposure

Exposure Route First-Aid Protocol

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o
artificial respiration and consult a doctor
immediately.[5]
Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. Consult

a doctor.[5]

Rinse with pure water for at least 15 minutes.
Eye Contact
Consult a doctor.[5]

Rinse mouth with water. Do not induce vomiting.
_ Never give anything by mouth to an
Ingestion ) _
unconscious person. Call a doctor or Poison

Control Center immediately.[5]
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5]
e Specific Hazards: Upon combustion, it may produce toxic fumes.[6][7]

» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[5]

Accidental Release Measures

e Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.
Remove all sources of ignition. Evacuate personnel to safe areas.[5]

o Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not
let the chemical enter drains.[5]

» Containment and Cleaning: Collect and arrange for disposal. Keep the chemical in suitable,
closed containers for disposal. Use spark-proof tools and explosion-proof equipment.[5]
Absorb the spill with inert material (e.g., sand, earth) and place it in a suitable container for
disposal.[7][11]

Disposal Procedures

The disposal of 4-Bromooctane must be conducted in accordance with local, regional, and
national regulations.

e Product Disposal: The material can be disposed of by removal to a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.[5] Do not contaminate
water, foodstuffs, feed, or seed by storage or disposal. Do not discharge to sewer systems.

[5]

o Contaminated Packaging: Containers can be triply rinsed (or equivalent) and offered for
recycling or reconditioning.[5] Alternatively, the packaging can be punctured to make it
unusable for other purposes and then be disposed of in a sanitary landfill.[5]

Experimental Protocols and Data
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It is important to note that the safety data sheets and chemical databases reviewed for this
guide do not contain detailed experimental protocols for the synthesis, use, or specific safety
testing of 4-Bromooctane. The information provided is a compilation of standardized safety
recommendations. Researchers should develop specific standard operating procedures
(SOPs) for their experimental setups that incorporate the safety information outlined in this
guide. Quantitative toxicity data, such as LD50 and LC50 values, were not available in the

consulted resources.[5]

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 4-Bromooctane
from receipt to disposal.
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Caption: Workflow for the safe handling of 4-Bromooctane.
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Disclaimer: This guide is intended for informational purposes only and should not be
considered a substitute for a comprehensive risk assessment and adherence to all applicable
safety regulations and institutional protocols. Always consult the most current Safety Data
Sheet (SDS) for 4-Bromooctane before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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